Cas no 2229310-01-2 (3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229310-01-2
• MF: C₁₁H₁₃BrO₂S
• MW: 289.188721418381
• CID: 6436908
• PubChem ID: 165638401
• Update Time: 2025-07-19

3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1916895
• 2229310-01-2

• Inchi： 1S/C11H13BrO2S/c1-5-4-6(12)9(15-5)7-8(10(13)14)11(7,2)3/h4,7-8H,1-3H3,(H,13,14)
• InChI Key： JJSVHBZUCIVFLF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)SC=1C1C(C(=O)O)C1(C)C

Computed Properties

• Exact Mass: 287.98196g/mol
• Monoisotopic Mass: 287.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid

Introduction to 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229310-01-2)

3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229310-01-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound belongs to the class of heterocyclic derivatives, incorporating both thiophene and cyclopropane moieties, which endow it with distinct chemical properties suitable for various synthetic and functional purposes.

The molecular structure of 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid consists of a cyclopropane ring substituted with two methyl groups at the 2-position, a thiophene ring at the 3-position bearing a bromine atom and a methyl group at the 5-position, and a carboxylic acid functional group at the 1-position of the cyclopropane ring. This arrangement creates a highly versatile scaffold that can be further modified for tailored applications in drug discovery and material science.

In recent years, there has been growing interest in thiophene-based compounds due to their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and organic electronic materials. The presence of the bromine atom in 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid makes it a valuable precursor for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. These reactions are particularly useful in the development of novel therapeutic agents and advanced materials.

The cyclopropane ring in this compound is known for its high reactivity and strain energy, which can be exploited to facilitate various chemical transformations. For instance, the strained bonds in cyclopropanes can undergo ring-opening reactions under specific conditions, allowing for the introduction of new functional groups or the formation of new carbon-carbon bonds. This property makes 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid a promising candidate for use in synthetic chemistry and medicinal chemistry.

Recent studies have highlighted the potential of thiophene derivatives as bioactive molecules. For example, compounds containing thiophene rings have been reported to exhibit antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The structural motif of 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid suggests that it may possess similar bioactivities or serve as a lead compound for further derivatization to develop new drugs targeting various diseases.

The carboxylic acid group at the 1-position of the cyclopropane ring provides an additional site for functionalization. This group can be converted into esters, amides, or other derivatives through standard organic transformations, expanding the synthetic possibilities of this compound. Such modifications are often crucial in drug development, where specific functional groups are introduced to enhance solubility, bioavailability, or target specificity.

From a materials science perspective, 3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid could be utilized in the synthesis of organic semiconductors or conductive polymers. Thiophene-based materials are well-known for their excellent electrical properties and have been widely studied for applications in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and photovoltaic devices. The incorporation of this compound into such materials may lead to improved performance characteristics due to its rigid structure and electron-withdrawing nature.

In conclusion,3-(3-bromo-5-methylthiophen-2-yl)-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229310-01-2) is a multifunctional compound with significant potential in pharmaceutical chemistry and materials science. Its unique structural features make it suitable for diverse applications ranging from drug development to advanced material design. Further research is warranted to fully explore its synthetic utility and biological activity.